Cas no 821778-33-0 (Benzenamine, 4-bromo-N,N-bis(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-)

• Product Name: Benzenamine, 4-bromo-N,N-bis(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-
• CAS No: 821778-33-0
• MF: C₁₁H₇BrF₉N
• MW: 404.069613695145
• CID: 697154
• PubChem ID: 11327142
• Update Time: 2025-04-19

Benzenamine, 4-bromo-N,N-bis(2,2,2-trifluoroethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-N,N-bis(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-
• 4-bromo-N,N-bis(2,2,2-trifluoroethyl)-3-(trifluoromethyl)aniline
• 821778-33-0
• SCHEMBL3050949
• DTXSID60462504

• Inchi： 1S/C11H7BrF9N/c12-8-2-1-6(3-7(8)11(19,20)21)22(4-9(13,14)15)5-10(16,17)18/h1-3H,4-5H2
• InChI Key： IPKMVOJFFBKQIL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)N(CC(F)(F)F)CC(F)(F)F

Computed Properties

• Exact Mass: 402.96182g/mol
• Monoisotopic Mass: 402.96182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 3.2Ų